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Compound of Interest

Compound Name: 4-Chloro-2,2-dimethylpentane

Cat. No.: B15176193

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development environments. The information provided is based on available
safety data sheets and general knowledge of similar chemical compounds. Due to a lack of
specific toxicological and detailed compatibility data for 4-Chloro-2,2-dimethylpentane, all
handling and safety procedures should be conducted with the utmost caution, and a thorough
risk assessment should be performed before use.

Executive Summary

4-Chloro-2,2-dimethylpentane is a flammable, chlorinated alkane. While specific toxicological
data is limited, it is classified as a flammable liquid and is expected to be harmful if ingested or
inhaled, and may cause skin and eye irritation. This guide provides a comprehensive overview
of the known physical and chemical properties, outlines necessary safety precautions, details
handling and storage procedures, and offers guidance on emergency response. All quantitative
data is summarized in tables for clarity, and logical workflows for safe handling are presented
as diagrams.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-Chloro-2,2-dimethylpentane
is provided in the table below. This information is critical for the safe design of experiments and
for understanding its behavior under various conditions.
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Property Value

Molecular Formula C7H1sCl

Molecular Weight 134.65 g/mol

CAS Number 33429-72-0

Appearance Colorless liquid (presumed)
Boiling Point 133.2 °C at 760 mmHg
Flash Point 29.7 °C

Density 0.863 g/cm?

Vapor Pressure 10.5 mmHg at 25 °C
Refractive Index 1.417

Hazard Identification and Classification

While a complete toxicological profile for 4-Chloro-2,2-dimethylpentane is not available,
based on its chemical structure and the data for similar compounds, the following hazards
should be assumed:

o Flammability: It is a flammable liquid with a flash point of 29.7 °C, posing a significant fire
risk.

o Acute Toxicity (Oral, Dermal, Inhalation): Assumed to be harmful if swallowed, in contact with
skin, or if inhaled.

o Skin Corrosion/Irritation: Expected to cause skin irritation upon contact.
» Eye Damage/Irritation: Likely to cause serious eye irritation.
e Aspiration Hazard: If swallowed, may be fatal if it enters the airways.

GHS Hazard Classification (Presumed):
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Hazard Class Category
Flammable Liquids 3

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A
Aspiration Hazard 1

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate PPE. The
following provides general guidance.

Minimum PPE Requirements Additional PPE for Specific Tasks

Glame-retardant lab coaD Gace shield for splash risg

(Chemical—resistam gloves (Nitrile or NeopreneD Gespirator with organic vapor cartridge for high concentrations or poor ventilatioa

(Splash-proof safety gogglea

Click to download full resolution via product page

Caption: Minimum and task-specific PPE recommendations.
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Safe Handling and Storage
Handling

All operations involving 4-Chloro-2,2-dimethylpentane should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

(Work in a certified chemical fume hooa

Gon appropriate PPa

Ground and bond all containers to prevent static dischargg

:

Gispense liquid carefully, avoiding splasheg

(Securely close container after usa

Click to download full resolution via product page

Caption: Workflow for safely handling 4-Chloro-2,2-dimethylpentane.
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Storage

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and strong
oxidizing agents. Containers should be tightly sealed and properly labeled.

Chemical Compatibility

Specific chemical compatibility data for 4-Chloro-2,2-dimethylpentane is not readily available.
The following table provides general guidance on the compatibility of common laboratory
materials with chlorinated alkanes. It is imperative to conduct small-scale compatibility testing
before large-scale use.

Material Compatibility with Chlorinated Alkanes
Plastics

High-Density Polyethylene (HDPE) Fair to Poor
Polypropylene (PP) Fair to Poor
Polytetrafluoroethylene (PTFE) Excellent
Polyvinyl Chloride (PVC) Poor

Elastomers

Nitrile Poor to Fair
Neoprene Fair

Viton® Good to Excellent
EPDM Poor

Metals

Stainless Steel (304, 316)

Good (in dry conditions)

Aluminum Poor (risk of reaction)

Brass Fair

Copper Fair
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Emergency Procedures

Spill Response

Evacuate immediate area

i

Ensure adequate ventilation

i

Eliminate all ignition sources

i

(Contain and absorb with inert material (e.g., sand, vermiculiteD

Gollect absorbed material into a sealed containe)
Gispose of as hazardous wasta
Gecontaminate spill area
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Caption: Step-by-step procedure for responding to a spill.

First Aid

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Experimental Protocols (General)

Due to the absence of specific experimental protocols for 4-Chloro-2,2-dimethylpentane, the
following are general methodologies for assessing the safety of similar flammable and
potentially hazardous liquid chemicals.

Flash Point Determination (Closed-Cup Method)

The flash point is a critical parameter for assessing the flammability of a liquid. A standard
closed-cup method, such as ASTM D93, should be used.[1][2] The general procedure involves
heating the sample in a closed cup at a controlled rate and introducing an ignition source at
regular intervals until a flash is observed.[1][2]

Skin Irritation Assessment (In Vitro)

An in vitro skin irritation test using reconstructed human epidermis (RhE) models is the
preferred method to avoid animal testing.[3][4][5][6] The test substance is applied topically to
the tissue, and after a defined exposure and post-incubation period, cell viability is measured,
typically using an MTT assay.[4][5][6] A significant reduction in cell viability compared to a
negative control indicates irritation potential.[4]
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Decomposition and Disposal
Hazardous Decomposition Products

Upon combustion or thermal decomposition, chlorinated alkanes can produce toxic and
corrosive fumes, including hydrogen chloride, carbon monoxide, and carbon dioxide.[7] The
formation of phosgene is also a possibility under certain conditions.[7]

Disposal

All waste containing 4-Chloro-2,2-dimethylpentane must be disposed of as hazardous waste
in accordance with local, state, and federal regulations. Do not dispose of it down the drain.
Contaminated materials, such as absorbent pads and PPE, must also be treated as hazardous
waste.[8]

Conclusion

4-Chloro-2,2-dimethylpentane is a flammable liquid that requires careful handling and
adherence to strict safety protocols. While specific toxicological and compatibility data are
limited, a conservative approach to safety, based on the properties of similar chlorinated
alkanes, is essential. Researchers and drug development professionals must conduct thorough
risk assessments, utilize appropriate personal protective equipment, and work in well-ventilated
areas to minimize exposure and prevent accidents. Further research into the specific safety
profile of this compound is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 4-Chloro-2,2-dimethylpentane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176193#safety-and-handling-precautions-for-4-
chloro-2-2-dimethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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